Cas no 1361922-94-2 (2-Cyano-4-hydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-4-hydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1361922-94-2
• MF: C₇H₃F₃N₂O₂
• MW: 204.106131792068
• CID: 4801416
• Update Time: 2025-06-12

2-Cyano-4-hydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-hydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N2O2/c8-7(9,10)14-6-4(3-11)12-2-1-5(6)13/h1-2H,(H,12,13)
• InChI Key： VTXVDUGKARDIKG-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=CNC=1C#N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 372
• XLogP3: 1.5
• Topological Polar Surface Area: 62.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 2-Cyano-4-hydroxy-3-(trifluoromethoxy)pyridine

Research Brief on 2-Cyano-4-hydroxy-3-(trifluoromethoxy)pyridine (CAS: 1361922-94-2): Recent Advances and Applications

2-Cyano-4-hydroxy-3-(trifluoromethoxy)pyridine (CAS: 1361922-94-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting inflammatory and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the role of 2-Cyano-4-hydroxy-3-(trifluoromethoxy)pyridine as a key building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of small-molecule inhibitors targeting the NLRP3 inflammasome, a critical component in the pathogenesis of inflammatory diseases such as gout and atherosclerosis. The compound's trifluoromethoxy group was found to enhance binding affinity and metabolic stability, making it a promising candidate for further optimization.

In addition to its applications in inflammasome research, 2-Cyano-4-hydroxy-3-(trifluoromethoxy)pyridine has been investigated for its potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of kinase inhibitors designed to target aberrant signaling pathways in non-small cell lung cancer (NSCLC). The compound's cyano and hydroxy groups were shown to facilitate hydrogen bonding interactions with key residues in the kinase active site, contributing to improved selectivity and potency.

The synthetic routes to 2-Cyano-4-hydroxy-3-(trifluoromethoxy)pyridine have also been a subject of recent innovation. A team of researchers from the University of Tokyo (2023) developed a scalable, one-pot synthesis method that significantly reduces production costs and improves yield. This advancement is expected to accelerate the compound's adoption in large-scale pharmaceutical manufacturing, particularly for high-throughput screening campaigns.

Despite these promising developments, challenges remain in the optimization of 2-Cyano-4-hydroxy-3-(trifluoromethoxy)pyridine derivatives for clinical use. Issues such as bioavailability and off-target effects need to be addressed through further structural modifications and preclinical testing. Ongoing research is exploring the incorporation of this scaffold into prodrug formulations to enhance its pharmacokinetic profile.

In conclusion, 2-Cyano-4-hydroxy-3-(trifluoromethoxy)pyridine (CAS: 1361922-94-2) represents a valuable tool in modern drug discovery, with demonstrated applications in inflammation and oncology research. Its unique chemical features and recent synthetic advancements position it as a compound of interest for future therapeutic development. Continued investigation into its biological mechanisms and optimization strategies will be critical to unlocking its full potential in the pharmaceutical industry.